Cas no 329082-04-4 (Ethyl 2-Amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-Amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate
• CAS No: 329082-04-4
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• MDL: MFCD01114980
• CID: 1067246
• PubChem ID: 671084
• Update Time: 2025-06-08

Ethyl 2-Amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• Ethyl 2-amino-5-[(diethylamino)carbonyl]-4-methylthiophene-3-carboxylate
• 2-Amino-5-diethylcarbamoyl-4-methyl-thiophene-3-carboxylic acid ethyl ester
• AC1LDOIA
• AK-968
• ethyl 2-amino-5-(N,N-diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• Oprea1_542354
• Z56886331
• CCG-202894
• CHEMBL1875631
• 329082-04-4
• ethyl 2-amino-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate
• ethyl 2-amino-5-(diethylcarbamoyl)-4-methyl-thiophene-3-carboxylate
• STK033389
• DTXSID30350025
• SR-01000597087
• EN300-04591
• AB00096444-01
• SR-01000597087-1
• SMR000288584
• VS-01993
• CS-0307672
• BBL008842
• HMS2729N04
• J-018930
• MFCD01114980
• ALBB-001640
• AK-968/37166362
• AKOS000273352
• MLS000765179
• Ethyl 2-Amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate

• MDL： MFCD01114980
• Inchi： 1S/C13H20N2O3S/c1-5-15(6-2)12(16)10-8(4)9(11(14)19-10)13(17)18-7-3/h5-7,14H2,1-4H3
• InChI Key： CQFLXLZREFAIKV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C(N(CC)CC)=O)N

Computed Properties

• Exact Mass: 284.1196
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 468.1°C at 760 mmHg
• Flash Point: 236.9°C
• Refractive Index: 1.56
• PSA: 72.63

Ethyl 2-Amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Ethyl 2-Amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate

Ethyl 2-Amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate (CAS No. 329082-04-4): A Comprehensive Overview

Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate, identified by its CAS number 329082-04-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative exhibits a unique structural framework that combines a thiophene core with functional groups capable of interacting with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate features a thiophene ring substituted at the 2-position with an amino group, the 5-position with a diethylamino carbonyl group, and the 4-position with a methylthiol group. This arrangement imparts specific electronic and steric properties to the molecule, which can be leveraged to modulate its interactions with biological systems. The presence of multiple nitrogen-containing functional groups enhances its potential as a pharmacophore, enabling interactions with various biological targets such as enzymes and receptors.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities and potential therapeutic applications. Studies have demonstrated that compounds containing the thiophene scaffold exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate is no exception, and preliminary investigations suggest that it may possess similar beneficial effects.

One of the most compelling aspects of Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate is its potential as a building block for more complex drug candidates. The structural features of this compound allow for further modifications, enabling researchers to fine-tune its properties to optimize its activity and selectivity. For instance, the amino group at the 2-position can be further functionalized to introduce additional binding pockets or enhance solubility, while the diethylamino carbonyl group at the 5-position offers opportunities for covalent interactions with biological targets.

Recent advancements in computational chemistry have also facilitated the study of Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate. Molecular modeling techniques have been employed to predict its binding modes and affinity for various biological targets, providing valuable insights into its potential pharmacological activity. These computational studies have helped guide experimental efforts and have identified key structural features that contribute to its biological effects.

Furthermore, the synthesis of Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group interconversions. These synthetic strategies have been refined over time to improve efficiency and scalability, making it feasible to produce sufficient quantities for both preclinical studies and commercial applications.

The potential therapeutic applications of Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate are vast. Initial studies have shown that it may exhibit antimicrobial activity against various bacterial strains, including those resistant to conventional antibiotics. Additionally, its structural features suggest that it could interact with enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis.

In conclusion, Ethyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate (CAS No. 329082-04-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in the development of novel therapeutic agents.